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Compound of Interest

Compound Name:
5-[(4-Chlorophenyl)sulfanyl]-2-

furaldehyde

Cat. No.: B1352768 Get Quote

Disclaimer: The information provided in this technical support center is intended for use by

qualified researchers, scientists, and drug development professionals. 3-

(Trifluoromethyl)phenethylamine (CAS 52516-30-0) is a chemical that requires careful handling

and the implementation of appropriate safety protocols. Always consult the most up-to-date

Safety Data Sheet (SDS) from your supplier before beginning any experimental work. The CAS

number 39689-04-8 provided in the initial query corresponds to a different chemical, 5-[(4-
Chlorophenyl)sulfanyl]-2-furaldehyde. This guide pertains to 3-

(Trifluoromethyl)phenethylamine, CAS 52516-30-0.

Frequently Asked Questions (FAQs)
Q1: What is the correct CAS number for 3-(Trifluoromethyl)phenethylamine?

A1: The correct CAS number for 3-(Trifluoromethyl)phenethylamine is 52516-30-0.

Q2: What are the primary hazards associated with 3-(Trifluoromethyl)phenethylamine?

A2: 3-(Trifluoromethyl)phenethylamine is classified as a corrosive substance. It can cause

severe skin burns and eye damage.[1] It is crucial to handle this chemical with appropriate

personal protective equipment (PPE).

Q3: What are the recommended storage conditions for this compound?
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A3: It is recommended to store 3-(Trifluoromethyl)phenethylamine in a cool, dry, and well-

ventilated area, away from incompatible materials such as strong oxidizing agents and acids.[1]

The container should be tightly sealed to prevent exposure to moisture and air. Some sources

also recommend storage under an inert atmosphere (e.g., argon or nitrogen).

Q4: What should I do in case of accidental exposure?

A4: In case of:

Skin contact: Immediately flush the affected area with plenty of water for at least 15 minutes

and remove contaminated clothing. Seek immediate medical attention.[1]

Eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Inhalation: Move the exposed individual to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Q5: What are the common research applications of 3-(Trifluoromethyl)phenethylamine?

A5: 3-(Trifluoromethyl)phenethylamine is primarily used as a chemical intermediate in the

synthesis of more complex molecules, particularly in the development of pharmaceuticals. It is

a known precursor in the synthesis of fenfluramine and its derivatives.[2] As a substituted

phenethylamine, it is also of interest in neuroscience research for its potential interaction with

monoamine neurotransmitter systems.

Safety and Handling
Proper handling of 3-(Trifluoromethyl)phenethylamine is critical to ensure laboratory safety. The

following table summarizes the key safety information.
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Hazard

Category
Pictogram Signal Word

Hazard

Statement

Precautionary

Statements

Skin

Corrosion/Irritatio

n

GHS05 Danger

H314: Causes

severe skin

burns and eye

damage.[1]

P260, P264,

P280,

P301+P330+P33

1,

P303+P361+P35

3, P304+P340,

P305+P351+P33

8, P310, P363,

P405, P501[1]

Serious Eye

Damage
GHS05 Danger

H318: Causes

serious eye

damage.

(Included in

H314

precautions)

Personal Protective Equipment (PPE)
Protection Type Recommendation

Eye/Face Protection Chemical safety goggles and a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene), lab coat, and closed-toe shoes.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If ventilation is inadequate,

use a NIOSH-approved respirator with an

appropriate cartridge.

Experimental Protocols & Troubleshooting
General Experimental Workflow: Use as a Synthetic
Intermediate
3-(Trifluoromethyl)phenethylamine is often used in reactions involving its amine functional

group, such as in reductive amination to form more complex amines. A general workflow is

outlined below.
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General Experimental Workflow

Reactants:
- 3-(Trifluoromethyl)phenethylamine

- Aldehyde/Ketone
- Reducing Agent (e.g., NaBH(OAc)₃)

Reaction Setup:
- Inert atmosphere (N₂ or Ar)

- Anhydrous solvent (e.g., DCE, THF)
- Stirring at controlled temperature

1. Combine

Aqueous Workup:
- Quench with water or sat. NH₄Cl

- Extract with organic solvent
- Wash organic layer

2. After reaction completion

Purification:
- Dry organic layer (e.g., Na₂SO₄)

- Concentrate in vacuo
- Column chromatography or distillation

3. Isolate crude product

Product Analysis:
- NMR, LC-MS, etc.

4. Characterize final product

Click to download full resolution via product page

A general workflow for using 3-(Trifluoromethyl)phenethylamine in a reductive amination
reaction.
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Troubleshooting Guide
Issue Potential Cause(s) Suggested Solution(s)

Low or no product yield

- Inactive reducing agent.- Wet

solvent or reagents.- Incorrect

reaction temperature.- Steric

hindrance from the

aldehyde/ketone.

- Use a fresh bottle of reducing

agent.- Ensure all glassware is

oven-dried and solvents are

anhydrous.- Optimize the

reaction temperature.-

Consider a different, less

hindered starting material or a

more potent reducing agent.

Formation of side products

- Over-reduction of the

aldehyde/ketone.- Self-

condensation of the

aldehyde/ketone.- Reaction

with atmospheric CO₂.

- Use a milder reducing agent

(e.g., NaBH(OAc)₃ is often

preferred over NaBH₄ for this

reason).- Add the

aldehyde/ketone slowly to the

reaction mixture.- Maintain a

strict inert atmosphere.

Difficult purification

- Product is an oil that is

difficult to handle.- Product co-

elutes with starting material or

impurities.

- Consider converting the

product to a salt (e.g.,

hydrochloride) for easier

handling and purification by

recrystallization.- Optimize the

mobile phase for column

chromatography (try different

solvent systems and

gradients).

Inconsistent results
- Reagent quality.- Variations in

reaction setup.

- Use reagents from a reliable

supplier and check their purity.-

Standardize the experimental

procedure, including reaction

time, temperature, and reagent

addition rates.

Biological Context: Interaction with TAAR1
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Substituted phenethylamines are known to interact with the Trace Amine-Associated Receptor

1 (TAAR1), a G protein-coupled receptor involved in modulating monoaminergic

neurotransmission. The activation of TAAR1 can influence dopamine and serotonin signaling.
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Simplified TAAR1 Signaling Pathway
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A simplified diagram of the TAAR1 signaling pathway initiated by a phenethylamine derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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